Cas no 1596736-54-7 (tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate
• CAS No: 1596736-54-7
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 5765724
• PubChem ID: 102855184
• Update Time: 2025-10-31

tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1596736-54-7
• EN300-3621989
• tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate
• Carbamic acid, N-(5-bromo-2,4-difluorophenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H12BrF2NO2/c1-11(2,3)17-10(16)15-9-4-6(12)7(13)5-8(9)14/h4-5H,1-3H3,(H,15,16)
• InChI Key： GBLMJSUQKZLZJU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 307.00195g/mol
• Monoisotopic Mass: 307.00195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 262.2±40.0 °C(Predicted)
• pka: 11.09±0.70(Predicted)

Additional information on tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate

Research Brief on tert-Butyl N-(5-bromo-2,4-difluorophenyl)carbamate (CAS: 1596736-54-7): Recent Advances and Applications

In recent years, the compound tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate (CAS: 1596736-54-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique bromo- and difluoro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, combining halogenated aromaticity with a tert-butyl carbamate moiety, makes it particularly valuable for drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

A comprehensive literature review reveals that 1596736-54-7 has been prominently featured in recent patent applications and medicinal chemistry studies. Notably, its application as a key building block in the development of kinase inhibitors has been extensively documented. The bromine atom at the 5-position provides an excellent handle for further functionalization through cross-coupling reactions, while the difluoro substitution pattern enhances both the metabolic stability and binding affinity of resulting drug candidates. Recent synthetic methodologies have focused on optimizing the preparation of this intermediate to achieve higher yields and purity, with several research groups reporting improved catalytic systems for its production.

From a pharmacological perspective, derivatives synthesized from tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate have demonstrated promising activity profiles. A 2023 study published in the Journal of Medicinal Chemistry described its use in creating novel Bruton's tyrosine kinase (BTK) inhibitors with improved selectivity. The researchers utilized the compound's scaffold to develop molecules showing nanomolar potency against BTK while maintaining excellent pharmacokinetic properties. Another significant application emerged in antimicrobial research, where structural analogs exhibited potent activity against drug-resistant bacterial strains, as reported in ACS Infectious Diseases earlier this year.

The compound's role in PROTAC (Proteolysis Targeting Chimera) technology represents one of the most exciting recent developments. Its structural features make it particularly suitable for serving as the warhead component in these bifunctional molecules. Several pharmaceutical companies have included 1596736-54-7 in their PROTAC development pipelines, leveraging its ability to form stable interactions with target proteins while maintaining the necessary physicochemical properties for cellular penetration. This application was highlighted in a recent Nature Chemical Biology review discussing next-generation protein degradation strategies.

Looking forward, the scientific community anticipates continued innovation surrounding tert-butyl N-(5-bromo-2,4-difluorophenyl)carbamate. Current research directions include its incorporation into covalent inhibitor designs and its use in fragment-based drug discovery. The compound's unique combination of synthetic accessibility and structural diversity positions it as a valuable asset in addressing emerging challenges in drug development, particularly in the era of precision medicine and targeted therapies. Ongoing studies are expected to further elucidate its potential in addressing unmet medical needs across various therapeutic areas.